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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-Emodin bianthrone is a naturally occurring anthraquinone derivative.[1] As a member of
the bianthrone class of compounds, it is formed by the oxidative dimerization of two emodin
anthrone units. This guide provides a comprehensive overview of the known physical and
chemical properties of cis-Emodin bianthrone, compiled from available scientific literature and
chemical databases. Due to the limited specific research on the cis- isomer, data from closely
related compounds, particularly emodin, are included for comparative context where
appropriate.

Chemical Structure and Properties

Cis-Emodin bianthrone is characterized by the molecular formula C30H2208 and possesses
a molecular weight of 510.49 g/mol .[2] It is registered under the CAS number 61281-19-4.[1][2]
The purity of commercially available cis-Emodin bianthrone is typically greater than 98%.[2]

Table 1: Core Chemical Properties of cis-Emodin bianthrone
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Property Value Source(s)
Molecular Formula C30H2208 [1112]
Molecular Weight 510.49 g/mol [2]

CAS Number 61281-19-4 [1][2]
Purity >98% [2]

Physical Properties

Detailed experimental data on the physical properties of cis-Emodin bianthrone are scarce in
publicly accessible literature. The following table summarizes the available information.

Table 2: Physical Properties of cis-Emodin bianthrone

Property Value/Description Source(s)

Melting Point Data not available

Solubilit Methanol: 5.1 mg/mL (requires
olubili
Y sonication and warming)

Appearance Data not available

Spectral Data

While a certificate of analysis for cis-Emodin bianthrone states that the NMR spectrum is
"consistent with structure," specific spectral data such as 1H NMR, 13C NMR, IR, and UV-Vis
are not readily available in the searched literature.[2] To provide a frame of reference, the
spectral properties of the parent compound, emodin, are well-documented and can offer
insights into the expected spectral characteristics of its derivatives.

Experimental Protocols

Detailed experimental protocols for the specific characterization of cis-Emodin bianthrone are
not extensively reported. However, general methodologies for the analysis of related
anthraquinone compounds can be adapted.
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General Protocol for High-Performance Liquid
Chromatography (HPLC) Analysis

A general HPLC method for the separation and quantification of anthraquinones and
bianthrones in plant extracts, such as rhubarb, can be employed for the analysis of cis-Emodin
bianthrone.

Column: A reversed-phase C18 column (e.g., Agilent Eclipse XDB-C18, 150 mm x 4.6 mm, 5
pm) is typically used.

» Mobile Phase: A gradient elution with acetonitrile and water containing 0.1% phosphoric acid
is common.

¢ Flow Rate: A flow rate of 1.0 mL/min is often utilized.
e Detection: UV detection at 254 nm is suitable for emodin and its derivatives.

o Column Temperature: The separation is usually performed at a controlled temperature, for
instance, 30°C.

This method would allow for the determination of the purity of cis-Emodin bianthrone and its
guantification in various samples.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of information in the scientific literature regarding the
specific biological activities and signaling pathways associated with cis-Emodin bianthrone.
The majority of research has focused on its parent compound, emodin.

Emodin itself exhibits a wide range of pharmacological effects, including anti-inflammatory,
anticancer, and neuroprotective activities.[3][4][5] It is known to modulate several key signaling
pathways involved in cell proliferation, apoptosis, and inflammation, such as the PI3K/Akt and
MAPK pathways.[3]

Given the structural relationship, it is plausible that cis-Emodin bianthrone may possess
similar or unique biological activities. However, dedicated studies are required to elucidate its
specific mechanisms of action and its effects on cellular signaling.
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Logical Relationship of Emodin Derivatives

The following diagram illustrates the relationship between emodin and its dimeric form,
bianthrone, highlighting the structural connection that suggests potential parallels in their
biological activities.
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Click to download full resolution via product page

Caption: Relationship between Emodin and Emodin Bianthrone.

Conclusion

This technical guide consolidates the currently available information on the physical and
chemical properties of cis-Emodin bianthrone. While foundational data such as molecular
formula and weight are established, there is a notable gap in the literature concerning detailed
experimental properties, comprehensive spectral data, and specific biological activities. The
provided information on the related compound emodin and general experimental protocols
serves as a valuable starting point for researchers. Further investigation is critically needed to
fully characterize cis-Emodin bianthrone and to explore its potential applications in drug
development and other scientific fields. This lack of data presents a clear opportunity for novel
research to contribute to the understanding of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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